Cas no 162109-20-8 (1-Naphthalenesulfonic acid, 4-bromo-)

• Product Name: 1-Naphthalenesulfonic acid, 4-bromo-
• CAS No: 162109-20-8
• MF: C₁₀H₇BrO₃S
• MW: 287.129781007767
• CID: 1341868
• PubChem ID: 12087380
• Update Time: 2025-05-25

1-Naphthalenesulfonic acid, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 4-bromo-
• 4-bromonaphthalene-1-sulfonic acid
• SCHEMBL3578778
• 162109-20-8
• 4-Bromo-1-naphthalenesulfonic acid
• DB-083994
• DTXSID50477324
• 1-bromo-4-naphthalene sulfonic acid

• Inchi： 1S/C10H7BrO3S/c11-9-5-6-10(15(12,13)14)8-4-2-1-3-7(8)9/h1-6H,(H,12,13,14)
• InChI Key： JMJFYNGDSABPQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=CC=CC2=1)S(=O)(=O)O

Computed Properties

• Exact Mass: 285.92991
• Monoisotopic Mass: 285.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 1-Naphthalenesulfonic acid, 4-bromo-

Introduction to 1-Naphthalenesulfonic acid, 4-bromo- (CAS No. 162109-20-8)

1-Naphthalenesulfonic acid, 4-bromo-, identified by the Chemical Abstracts Service Number (CAS No.) 162109-20-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonic acids, which are widely recognized for their versatile applications in drug synthesis, catalysis, and material science. The presence of a bromine substituent at the 4-position of the naphthalene ring introduces unique reactivity and functional properties, making it a valuable intermediate in organic synthesis.

The structural framework of 1-Naphthalenesulfonic acid, 4-bromo- consists of a naphthalene core sulfonated at the 1-position and further modified with a bromine atom at the 4-position. This specific arrangement imparts distinct chemical characteristics that are exploited in various synthetic pathways. The sulfonic acid group (-SO₃H) enhances the compound's solubility in polar solvents and its ability to participate in ionic interactions, while the bromine atom serves as a reactive site for further functionalization.

In recent years, 1-Naphthalenesulfonic acid, 4-bromo- has been extensively studied for its role in pharmaceutical development. Researchers have leveraged its structural features to design novel molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The bromine substituent allows for selective modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex drug scaffolds.

Moreover, the compound's sulfonic acid moiety facilitates its use as a ligand or catalyst in various organic transformations. For example, it has been employed in transition-metal-catalyzed reactions where its ability to coordinate with metals enhances reaction efficiency. This dual functionality—both the sulfonic acid group and the bromine atom—makes 1-Naphthalenesulfonic acid, 4-bromo- a versatile building block in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonated aromatic compounds in drug design. Studies have demonstrated that the introduction of sulfonic acid groups can improve drug solubility and metabolic stability, key factors in pharmacokinetics. 1-Naphthalenesulfonic acid, 4-bromo-, with its optimized structure, aligns well with these requirements and has been incorporated into several lead optimization campaigns.

The brominated derivative also finds applications beyond pharmaceuticals. In materials science, for instance, it has been utilized to modify polymer surfaces or to create functionalized nanoparticles. The ability to attach various functional groups via the bromine atom allows for tailored material properties, making it useful in coatings, adhesives, and other industrial applications.

In academic research, 1-Naphthalenesulfonic acid, 4-bromo- has been employed as a reference compound in spectroscopic studies and crystallographic analyses. Its well-defined structure and reactivity make it an ideal candidate for benchmarking new synthetic methodologies or analytical techniques. Collaborative projects between organic chemists and biochemists have further explored its potential as a tool for studying enzyme mechanisms and substrate interactions.

The synthesis of 1-Naphthalenesulfonic acid, 4-bromo- typically involves bromination followed by sulfonation of naphthalene precursors. Advances in green chemistry have led to more sustainable synthetic routes, including catalytic methods that minimize waste and energy consumption. These innovations underscore the growing emphasis on environmentally conscious practices in chemical manufacturing.

Looking ahead, the future prospects of 1-Naphthalenesulfonic acid, 4-bromo- are promising. Ongoing research aims to expand its utility in drug discovery by exploring novel derivatives and reaction pathways. Additionally, interdisciplinary studies combining computational chemistry with experimental validation are expected to yield new insights into its reactivity and applications.

In conclusion,1-Naphthalenesulfonic acid, 4-bromo- (CAS No. 162109-20-8) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features and reactivity make it indispensable in pharmaceutical research, materials science, and academic investigations alike.